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Compound of Interest

Compound Name: Samarium-152

Cat. No.: B085415

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the gamma transitions in the stable
isotope Samarium-152 (*>2Sm). The nucleus of >2Sm, with 62 protons and 90 neutrons,
exhibits a complex level structure that is often populated through the electron capture decay of
Europium-152 (*>2Eu). The study of these gamma transitions provides crucial insights into
nuclear structure, including collective rotational and vibrational modes of excitation. This
document summarizes key quantitative data, outlines experimental methodologies for their
measurement, and visualizes the nuclear decay scheme and experimental workflow.

Data Presentation

The following tables present a summary of the prominent gamma transitions in 1>2Sm, compiled
from various experimental studies. These transitions are primarily observed following the decay
of 132k u.

Table 1: Prominent Gamma Transitions in 1>2Sm
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Gamma-Ray Relative Initial Level Final Level . ]
. Multipolarity
Energy (keV) Intensity (%) (keV) (keV)
121.78 28.67 121.78 0 E2
244.70 7.58 366.48 121.78 E2
344.28 (from
344.28 26.50 0 (from 132Gd) E2
15zGd)
411.12 2.23 1529.78 1118.66 M1+E2
443.96 3.15 810.44 366.48 E2
563.94 0.52 688.67 121.78 El
688.67 0.86 688.67 0 EO+E2
778.90 (from
778.90 12.96 0 (from 132Gd) E2
152Gd)
867.37 4.25 988.67 121.78 E2
964.08 14.65 1085.87 121.78 E2
1085.87 10.21 1085.87 0 E2
1112.07 13.64 1233.85 121.78 E2
1408.01 21.07 1529.78 121.78 E2

Note: Intensities are given relative to the decay of 1>2Eu and represent the probability of
emission per 100 decays.

Table 2: Low-Lying Energy Levels of 1>2Sm and their Properties
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Level Energy (keV) Spin and Parity (JN1T) Half-life
0 0+ Stable
121.78 2+ 1.40 ns
366.48 4+ 114 ps
684.77 0+ 3.7 ps
810.44 2+ 1.8 ps
963.38 1- 0.16 ps
1023.0 3- 0.53 ps
1085.87 2+ 0.76 ps

Experimental Protocols

The investigation of gamma transitions in 1>2Sm typically involves the use of high-resolution
gamma-ray spectroscopy. A common experimental approach is to study the decay of a
radioactive 152Eu source. The following protocol outlines the key steps in such an experiment.

1. Source Preparation:

o A calibrated 1>2Eu source is obtained. The activity of the source should be sufficient to
provide adequate statistics in a reasonable counting time but low enough to minimize pile-up
effects.

e The source is typically encapsulated in a thin plastic or aluminum holder to minimize beta-
particle-induced bremsstrahlung.

2. Detector Setup and Calibration:

e A high-purity germanium (HPGe) detector is used for its excellent energy resolution. For
more complex decay schemes and to reduce background, a Compton-suppressed
spectrometer, which consists of an HPGe detector surrounded by a larger scintillator
detector (e.g., Nal(Tl) or BGO), is often employed.[1]
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The detector system is cooled to liquid nitrogen temperature to reduce thermal noise.

An energy calibration of the spectrometer is performed using standard calibration sources
with well-known gamma-ray energies covering the energy range of interest (e.g., 33Ba, °°Co,
152y jtself).

An efficiency calibration of the detector is also performed using sources with well-
characterized gamma-ray emission probabilities. This allows for the determination of the
relative intensities of the observed gamma rays.

. Data Acquisition:
The 152Eu source is placed at a reproducible distance from the detector.

The output signal from the detector is processed by a series of electronic modules, including
a preamplifier, an amplifier, and a multi-channel analyzer (MCA).[2]

The MCA sorts the incoming pulses by their amplitude (which is proportional to the gamma-
ray energy) and builds up an energy spectrum.

Data is collected for a sufficiently long time to achieve good statistical accuracy for both
intense and weak gamma-ray peaks.

For more detailed studies, such as determining the coincidence relationships between
gamma rays, a gamma-gamma coincidence setup is used. This typically involves two or
more HPGe detectors. An event is recorded only when two gamma rays are detected within
a very short time window.

. Data Analysis:
The acquired gamma-ray spectrum is analyzed using specialized software.

The analysis involves identifying the photopeaks corresponding to the full energy deposition
of the gamma rays.

The position of each peak is used to determine the gamma-ray energy, and the net area
under the peak is used to determine its intensity.
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» For coincidence data, a two-dimensional histogram (energy vs. energy) is created. By gating
on a specific gamma-ray energy in one detector, the coincident gamma rays detected in the
other detector can be identified, which helps in constructing the level scheme.

o The multipolarity of the transitions can be determined through techniques such as angular
correlation measurements or by measuring internal conversion coefficients.[3][4]

Mandatory Visualization

The following diagrams illustrate the decay scheme of >2Sm and a typical experimental

workflow.
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Caption: Partial decay scheme of >2Sm showing key energy levels and gamma transitions.
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Caption: Workflow for the experimental investigation of °2Sm gamma transitions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Preliminary Investigation of Gamma Transitions in
Samarium-152: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085415#preliminary-investigation-of-152sm-gamma-
transitions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b085415?utm_src=pdf-custom-synthesis
http://www.lnhb.fr/nuclides/Eu-152_tables.pdf
https://www.researchgate.net/publication/231107368_Mulpole_Character_of_Some_Gamma_Transitions_in_152Sm
https://irbe.library.vanderbilt.edu/server/api/core/bitstreams/61e4ef29-5c85-4c22-aee7-766a097cf74d/content
https://en.wikipedia.org/wiki/Multipolarity_of_gamma_radiation
https://www.benchchem.com/product/b085415#preliminary-investigation-of-152sm-gamma-transitions
https://www.benchchem.com/product/b085415#preliminary-investigation-of-152sm-gamma-transitions
https://www.benchchem.com/product/b085415#preliminary-investigation-of-152sm-gamma-transitions
https://www.benchchem.com/product/b085415#preliminary-investigation-of-152sm-gamma-transitions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085415?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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